Cas no 864919-34-6 (2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 864919-34-6
• MF: C₁₇H₁₁ClF₃N₃OS₂
• MW: 429.866950273514
• CID: 6251076
• PubChem ID: 4522622
• Update Time: 2025-11-05

2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• 864919-34-6
• 2-{[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• F0698-0391
• AKOS024597862
• 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C17H11ClF3N3OS2/c18-12-7-3-1-5-10(12)15-23-16(27-24-15)26-9-14(25)22-13-8-4-2-6-11(13)17(19,20)21/h1-8H,9H2,(H,22,25)
• InChI Key： ZXZXKISYMCFXSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NSC(=N1)SCC(NC1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 428.9984165g/mol
• Monoisotopic Mass: 428.9984165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Compound CAS No. 864919-34-6: 2-{3-(2-Chlorophenyl)-1,2,4-Thiadiazol-5-ylsulfanyl}-N-(2-trifluoromethyl)phenylacetamide

The compound with CAS number 864919-34-6, known as 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(2-trifluoromethyl)phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiadiazole ring system and a trifluoromethyl group, making it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery due to their unique electronic properties and ability to interact with biological targets such as enzymes and receptors. The presence of the trifluoromethyl group in this compound further enhances its stability and bioavailability, making it a promising candidate for the development of new pharmaceutical agents. Researchers have reported that such molecules exhibit potential anti-inflammatory, antioxidant, and anticancer activities, which underscores their importance in modern medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the thiadiazole ring through cyclization reactions and the subsequent introduction of the trifluoromethyl group via nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems due to its ability to interact with specific biological molecules. For instance, studies have demonstrated that it can act as a scaffold for designing molecules with enhanced pharmacokinetic properties. Additionally, its structural versatility allows for further modification to tailor its properties for specific therapeutic applications.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of this compound in biological systems. Molecular docking studies have revealed that it can bind effectively to various protein targets, suggesting its potential role in inhibiting enzymes involved in disease pathways. Furthermore, quantum chemical calculations have provided insights into its electronic structure and reactivity, which are critical for understanding its interaction with biological systems.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and applications. As research continues to unfold, it is anticipated that this molecule will play a pivotal role in the development of innovative therapies addressing unmet medical needs.